Cas no 2171359-60-5 (1-benzyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyrrolidine-3-carboxylic acid)

• Product Name: 1-benzyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyrrolidine-3-carboxylic acid
• CAS No: 2171359-60-5
• MF: C₃₂H₃₅N₃O₅
• MW: 541.637408494949
• CID: 5777335
• PubChem ID: 165562479
• Update Time: 2025-10-28

1-benzyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171359-60-5
• EN300-1574117
• 1-benzyl-3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]pyrrolidine-3-carboxylic acid
• 1-benzyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyrrolidine-3-carboxylic acid

• Inchi： 1S/C32H35N3O5/c1-2-23(18-29(36)34-32(30(37)38)16-17-35(21-32)19-22-10-4-3-5-11-22)33-31(39)40-20-28-26-14-8-6-12-24(26)25-13-7-9-15-27(25)28/h3-15,23,28H,2,16-21H2,1H3,(H,33,39)(H,34,36)(H,37,38)/t23-,32?/m1/s1
• InChI Key： JHXCZLUZZRQAKK-IYOGPWPASA-N
• SMILES： OC(C1(CN(CC2C=CC=CC=2)CC1)NC(C[C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 541.25767123g/mol
• Monoisotopic Mass: 541.25767123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 108Ų

Additional information on 1-benzyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyrrolidine-3-carboxylic acid

1-Benzyl-3-(3R)-3-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}pentanamidopyrrolidine-3-carboxylic Acid: A Comprehensive Overview

1-Benzyl-3-(3R)-3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}pentanamidopyrrolidine-3-carboxylic acid (CAS No. 2171359-60-5) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmacology. This compound, characterized by its intricate molecular structure, has garnered attention due to its unique properties and potential applications in drug development. The molecule incorporates several key functional groups, including a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a pyrrolidine ring, which contribute to its versatile chemical behavior.

The benzyl group in the molecule plays a crucial role in stabilizing the compound's structure and enhancing its solubility properties. Benzyl groups are commonly used in organic synthesis to protect amines during reactions, and their presence here suggests that this compound may be an intermediate in peptide synthesis or other related processes. The fluorenylmethoxycarbonyl (Fmoc) group is another critical feature of this compound. Fmoc is widely recognized as a protecting group for amino acids in solid-phase peptide synthesis (SPPS), offering excellent stability under basic conditions while being easily removable under acidic conditions. This makes the compound highly suitable for use in peptide synthesis workflows.

The pyrrolidine ring within the structure adds rigidity and potentially enhances the bioavailability of the compound. Pyrrolidine derivatives are known for their ability to improve pharmacokinetic properties such as absorption and distribution, making them valuable in drug design. The combination of these functional groups positions this compound as a promising candidate for further exploration in medicinal chemistry.

Recent advancements in chemical synthesis have enabled researchers to efficiently construct molecules like 1-benzyl-3-(3R)-3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}pentanamidopyrrolidine-3-carboxylic acid with high precision. Techniques such as stereoselective synthesis and automated peptide synthesis have significantly streamlined the production process, ensuring that the compound can be generated with high purity and consistency. These developments underscore the importance of this compound as a building block in modern drug discovery pipelines.

In terms of biological activity, preliminary studies suggest that this compound exhibits potential anti-inflammatory and neuroprotective effects. The presence of the Fmoc group allows for controlled release of bioactive agents, which could be advantageous in designing sustained-release drug delivery systems. Furthermore, the benzyl group's electronic properties may influence the molecule's interaction with biological targets, potentially leading to enhanced efficacy or reduced toxicity.

Another area of interest lies in the stereochemistry of the compound, particularly at the (R)-configuration center. Stereoisomerism plays a pivotal role in determining a molecule's pharmacological profile, and this compound's specific stereochemistry may confer unique binding affinities to target proteins or enzymes. Recent research has emphasized the importance of stereocontrol in drug design, highlighting how subtle structural differences can lead to significant variations in therapeutic outcomes.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods provide detailed insights into the spatial arrangement of atoms within the molecule, ensuring that researchers can accurately characterize and manipulate its properties for various applications.

In conclusion, 1-benzyl-3-(3R)-3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}pentanamidopyrrolidine-3-carboxylic acid represents a sophisticated molecule with diverse potential applications in pharmaceutical research. Its unique combination of functional groups, coupled with advancements in synthetic methodologies, positions it as a valuable tool for developing novel therapeutic agents. As research continues to uncover its full spectrum of properties and activities, this compound is poised to make significant contributions to the field of medicinal chemistry.